Cas no 1895498-09-5 (N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine)

• Product Name: N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine
• CAS No: 1895498-09-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5982149
• PubChem ID: 117296454
• Update Time: 2025-06-11

N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine
• 1895498-09-5
• N-[(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methyl]hydroxylamine
• EN300-1739985

• Inchi： 1S/C12H17NO2/c1-12(2)6-5-10-7-9(8-13-14)3-4-11(10)15-12/h3-4,7,13-14H,5-6,8H2,1-2H3
• InChI Key： NVQFEHWXRHYKTP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CNO)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine

N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine: An Emerging Compound in Medicinal Chemistry

N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine (CAS No. 1895498-09-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxylamines, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.

The chemical structure of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine is characterized by a benzopyran ring system substituted with a dimethyl group and a methylhydroxylamine moiety. The benzopyran ring is a common scaffold found in many natural products and synthetic compounds with biological significance. The presence of the hydroxylamine functional group adds to the compound's reactivity and potential for forming stable complexes with various biomolecules.

Recent studies have highlighted the potential of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress. These properties make it a valuable candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine has also been investigated for its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine has been studied to evaluate its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, making it a promising candidate for further clinical evaluation.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. To address this, researchers have conducted extensive preclinical studies on N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine. These studies have included in vitro assays to assess cytotoxicity and genotoxicity, as well as in vivo models to evaluate its therapeutic effects and potential side effects. The results have been promising, with no significant adverse effects observed at therapeutic doses.

The mechanism of action of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate intracellular signaling pathways involved in oxidative stress and inflammation. Specifically, it may act by inhibiting the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the expression of pro-inflammatory genes.

Another area of interest is the potential use of N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine as a lead compound for drug discovery. Its unique chemical structure provides a valuable starting point for the design and synthesis of novel derivatives with enhanced biological activity and improved pharmacological properties. Ongoing research efforts are focused on optimizing its structure through rational drug design approaches to enhance its therapeutic potential.

In conclusion, N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)methylhydroxylamine (CAS No. 1895498-09-5) represents an exciting new compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further development as a therapeutic agent. Continued research into its mechanism of action and optimization will be crucial in realizing its full potential in treating various diseases.